Cas no 598-61-8 (methylcyclobutane)
methylcyclobutane structure
Product Name:methylcyclobutane
methylcyclobutane Chemical and Physical Properties
Names and Identifiers
-
- methylcyclobutane
- 1-Methylcyclobutane
- cyclobutane, methyl-
- BDJAEZRIGNCQBZ-UHFFFAOYSA-N
- AKOS015907400
- DTXSID4073916
- 598-61-8
- Q10329187
-
- Inchi: 1S/C5H10/c1-5-3-2-4-5/h5H,2-4H2,1H3
- InChI Key: BDJAEZRIGNCQBZ-UHFFFAOYSA-N
- SMILES: C1(C)CCC1
Computed Properties
- Exact Mass: 70.0783
- Monoisotopic Mass: 70.07825
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
- Complexity: 27
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 0
Experimental Properties
- Density: 0.6884
- Melting Point: -134.55°C
- Boiling Point: 38.85°C
- Refractive Index: 1.3810
- PSA: 0
methylcyclobutane Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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